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Compound of Interest

Compound Name: Salermide

Cat. No.: B610667 Get Quote

Application Notes and Protocols for Salermide
For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution, preparation, and

laboratory use of Salermide, a potent inhibitor of SIRT1 and SIRT2 sirtuins. Salermide has

demonstrated strong, cancer-specific pro-apoptotic effects, making it a valuable tool in cancer

research and drug development.

Product Information
Property Value Source

Molecular Formula C₂₆H₂₂N₂O₂

Molecular Weight 394.5 g/mol

Appearance
Crystalline solid / Lyophilized

powder
[1]

Purity ≥98% [1]

CAS Number 1105698-15-4 [1]

Solubility
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Salermide is soluble in organic solvents but sparingly soluble in aqueous solutions. It is crucial

to first dissolve it in an appropriate organic solvent before preparing aqueous working solutions.

Solvent Solubility Source

DMSO ~30-78 mg/mL [1][2]

Dimethylformamide (DMF) ~30 mg/mL [1]

Ethanol ~8-10 mg/mL [2]

Water Insoluble [2]

1:2 DMSO:PBS (pH 7.2)
~0.25 mg/mL (after initial

DMSO dissolution)
[1]

Note: For optimal results, use fresh, anhydrous DMSO as moisture can reduce solubility.[2]

Storage and Stability
Proper storage is critical to maintain the potency and stability of Salermide.

Form
Storage
Temperature

Stability Source

Lyophilized Powder -20°C (desiccated) ≥ 4 years [1]

Stock Solution in

Solvent
-80°C Up to 2 years [3]

-20°C Up to 1 month [3]

Recommendation: Aliquot stock solutions to avoid repeated freeze-thaw cycles.[3] Aqueous

solutions are not recommended for storage beyond one day.[1]

Experimental Protocols
Protocol 1: Preparation of Salermide Stock Solution
This protocol outlines the steps to prepare a concentrated stock solution of Salermide.
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Materials:

Salermide powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Inert gas (e.g., argon or nitrogen) - Optional but recommended[1]

Procedure:

Bring the Salermide powder vial to room temperature before opening to prevent

condensation.

Weigh the desired amount of Salermide powder in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired stock concentration (e.g., for a

15 mM stock, reconstitute 5 mg of powder in 0.84 mL of DMSO).

If possible, purge the vial with an inert gas to prevent oxidation.[1]

Vortex or sonicate the solution until the Salermide is completely dissolved, resulting in a

clear solution.[4]

Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

Store the aliquots at -20°C or -80°C as per the stability guidelines.
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Stock Solution Preparation

Start: Salermide Powder

Weigh Salermide

Add Anhydrous DMSO

Vortex/Sonicate to Dissolve

Aliquot into Tubes

Store at -20°C / -80°C

End: Stock Solution Ready

Click to download full resolution via product page

Fig 1. Workflow for Salermide Stock Solution Preparation.

Protocol 2: Preparation of Working Solution for Cell
Culture (In Vitro Use)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b610667?utm_src=pdf-body-img
https://www.benchchem.com/product/b610667?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610667?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This protocol describes the dilution of the stock solution for treating cells in culture.

Materials:

Salermide stock solution (from Protocol 1)

Pre-warmed complete cell culture medium

Sterile tubes

Procedure:

Thaw a single aliquot of the Salermide stock solution at room temperature.

Calculate the volume of stock solution needed to achieve the final desired working

concentration in your cell culture experiment.

Example: To prepare 10 mL of media with a final Salermide concentration of 50 µM from a

15 mM stock:

V₁ = (C₂ * V₂) / C₁

V₁ = (50 µM * 10 mL) / 15,000 µM = 0.0333 mL or 3.33 µL

Perform a serial dilution if necessary, especially for very low final concentrations, to ensure

accurate pipetting.

Add the calculated volume of Salermide stock solution to the pre-warmed cell culture

medium.

Mix thoroughly by gentle inversion or pipetting. Do not vortex the medium as this can

damage components like serum.

Immediately add the Salermide-containing medium to your cells. The final DMSO

concentration should be kept low (typically <0.5%) to avoid solvent-induced cytotoxicity.

Quantitative Data for In Vitro Use
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The effective concentration of Salermide can vary depending on the cell line and the duration

of treatment.

Cell Line(s) Assay Type
Concentrati
on Range
(µM)

Incubation
Time

Outcome Source

MOLT4,

KG1A, K562,

Raji, SW480,

MDA-MB-231

Cell Viability /

Apoptosis
25 - 100 24 - 72 hours

Dose-

dependent

increase in

apoptosis

[3][5]

MOLT4

(Leukemia)
Apoptosis ~20 (IC₅₀) 72 hours

90%

apoptosis
[1]

CRO, CRC

1.1, 30PT

(Cancer cells)

Cytotoxicity
CC₅₀: 6.7 -

36.5
72 hours Cytotoxicity [2]

Mechanism of Action & Signaling Pathway
Salermide functions as a potent inhibitor of SIRT1 and SIRT2, which are NAD⁺-dependent

deacetylases.[6] In cancer cells, SIRT1 can epigenetically silence pro-apoptotic genes. By

inhibiting SIRT1, Salermide leads to the reactivation of these genes, inducing massive, tumor-

specific apoptosis.[5][6][7] This effect has been shown to be largely independent of p53 in

some contexts.[6][7]

Salermide Signaling Pathway

Salermide SIRT1 / SIRT2
 Inhibition Pro-Apoptotic Genes

(e.g., CASP8, TNF)
 Repression

Apoptosis

Click to download full resolution via product page

Fig 2. Salermide's Inhibition of SIRT1/2 and Apoptosis Induction.
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Safety Precautions
Salermide should be handled as a hazardous material. Avoid ingestion, inhalation, and contact

with skin and eyes. Always wear appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, when handling the compound. Refer to the Safety Data

Sheet (SDS) for complete safety information.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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